4-{[(4-nitro-1H-pyrazol-1-yl)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(4-nitropyrazol-1-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C12H11N5O4/c13-12(19)8-1-3-9(4-2-8)15-11(18)7-16-6-10(5-14-16)17(20)21/h1-6H,7H2,(H2,13,19)(H,15,18)
• InChI Key: FEXDLJJVPZFQLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)CN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C12H11N5O4
• Molecular Weight: 289.25 g/mol

Description

The compound “4-{[(4-nitro-1H-pyrazol-1-yl)acetyl]amino}benzamide” is a complex organic compound. It contains a benzamide group, a nitro group, and a pyrazole group. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

While the specific synthesis process for “4-{[(4-nitro-1H-pyrazol-1-yl)acetyl]amino}benzamide” is not available, similar compounds are often synthesized by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a nitro group, and a pyrazole group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the nitro group, the pyrazole group, and the benzamide group. The nitro group is a strong electron-withdrawing group, which could make the compound reactive.

Future Directions

As this is a novel compound, future research could explore its potential applications, particularly given the wide range of activities associated with pyrazole-containing compounds.